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Compound of Interest

Compound Name:
Uridine triphosphate (trisodium

salt)

Cat. No.: B12432144 Get Quote

Executive Summary
Do not use DMSO to prepare stock solutions of UTP trisodium salt.

UTP trisodium salt is a highly polar, polyanionic molecule. It exhibits high solubility in water

(>50 mg/mL) but is practically insoluble in dimethyl sulfoxide (DMSO) and ethanol.[1][2]

Attempting to dissolve this compound in DMSO will result in suspension, precipitation, and

inaccurate dosing.

For all standard biological assays (in vitro transcription, receptor agonist studies), Nuclease-

Free Water or TE Buffer (pH 7.0–7.5) are the required solvents.[1][2]

Physicochemical Data & Solubility Limits
The following data summarizes the solubility boundaries for UTP trisodium salt (MW: ~550.09

g/mol ).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12432144?utm_src=pdf-interest
https://cymitquimica.com/cas/19817-92-6/
https://www.sigmaaldrich.com/HK/zh/product/mm/6701
https://cymitquimica.com/cas/19817-92-6/
https://www.sigmaaldrich.com/HK/zh/product/mm/6701
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Limit Status Recommendation

Water (pH 7.0)
≥ 55 mg/mL (~100

mM)
Excellent

Recommended.

Standard stock

concentration is 100

mM.[1][2]

DMSO < 1 mg/mL (< 2 mM) Poor/Insoluble

Avoid. High risk of

precipitation and

concentration error.[1]

[2][3]

Ethanol Insoluble Insoluble

Avoid. Used only for

precipitation/purificatio

n, not solubilization.[2]

PBS (pH 7.4) ~50 mg/mL Good

Acceptable, but water

is preferred to avoid

excess salt

accumulation in

downstream assays.

[1][2]

Technical FAQ & Troubleshooting
Q1: Why can't I dissolve UTP trisodium salt in DMSO? I
use DMSO for all my other small molecules.
The Mechanism: Most small molecule drugs are lipophilic or moderately polar, making DMSO

(a polar aprotic solvent) an ideal universal solvent.[1][2] However, UTP trisodium salt is an ionic

electrolyte.

Charge Density: The triphosphate tail carries three negative charges (neutralized by three

Na⁺ ions).[2]

Solvation Physics: DMSO is an excellent solvator of cations (Na⁺) but a poor solvator of

anions (phosphates) because it lacks hydrogen bond donors.[1][2] Water, being protic,

stabilizes the anionic phosphate groups via hydrogen bonding.
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Outcome: In DMSO, the lattice energy of the salt crystal overcomes the solvation energy,

preventing dissolution.

Q2: I managed to get a cloudy solution in DMSO. Can I
use it?
No. A cloudy solution indicates a suspension, not a solution.

Risk: You are likely pipetting heterogeneous particles. Well A1 might receive 0 mM, while

Well A2 receives a 50 mM "chunk."

Correction: Centrifuge the sample. If a pellet forms, the compound was not dissolved.

Discard and restart with water.

Q3: What is the optimal pH for UTP stock solutions?
Target pH: 7.0 – 7.5.

Acidic pH (< 6.0): Accelerates hydrolysis of the phosphodiester bonds, breaking UTP down

into UDP and UMP (loss of bioactivity).[1][2]

Basic pH (> 8.0): Generally less damaging than acid, but can interfere with downstream

enzymatic reactions (e.g., RNA polymerases are pH sensitive).[1][2]

Self-Buffering: UTP trisodium salt in water usually yields a pH near 7.0, but always verify with

a micro-pH probe or litmus paper.

Q4: My aqueous stock solution precipitated after
freezing. What happened?
This is usually due to "Salting Out" or Phase Separation during the freezing process.[2]

Thawing: Thaw completely on ice.

Vortexing: The precipitate is likely reversible.[2] Vortex vigorously for 30 seconds.[2]

Verification: Hold the tube up to a light source.[2] The liquid must be perfectly clear.[2] If

particulates persist, warm slightly to 25°C. If it still does not dissolve, the UTP may have
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degraded or the concentration was too close to the saturation limit.

Standard Operating Procedure (SOP)
Protocol: Preparation of 100 mM UTP Stock Solution
Materials:

UTP Trisodium Salt (Solid)[1][2][4]

Nuclease-Free Water (DEPC-treated or equivalent)[1]

0.22 µm Syringe Filter (PES or Nylon)[1]

Calculations (Example for 100 mg vial):

Mass: 100 mg[2]

MW: 550.09 g/mol [2][5][6]

Target Conc: 100 mM (0.1 M)

Volume Required:

[1][2]

[1][2]

Workflow:

Equilibrate: Allow the vial of UTP solid to reach room temperature before opening (prevents

condensation).

Add Solvent: Add the calculated volume of Nuclease-Free Water.

Dissolve: Vortex gently. Do not sonicate excessively as heat can degrade the triphosphate.

[2]

pH Check: Spot 1 µL on pH paper. If < 6.0, adjust carefully with dilute NaOH (rarely needed

for trisodium salt).[1][2]
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Sterilize: Filter through a 0.22 µm syringe filter into a sterile tube.

Aliquot: Dispense into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles.

Store: -20°C (stable for 6–12 months) or -80°C (stable for >1 year).

Visualizations
Figure 1: Solvent Selection Decision Tree
This logic flow ensures researchers select the correct solvent system based on their

downstream application.[2]
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Caption: Decision logic for UTP solvent selection. Note that direct dissolution in DMSO is a

failure point for the trisodium salt form.

Figure 2: 100 mM Stock Preparation Workflow
A step-by-step visual guide to minimize degradation risks.

1. Weigh/Calculate
(Target 100 mM) 2. Add Nuclease-Free Water 3. Vortex to Dissolve

(No Heat)
4. pH Check

(Target 7.0-7.5)
5. Aliquot & Freeze

(-20°C)

Click to download full resolution via product page

Caption: Optimized workflow for preparing stable UTP stock solutions. Step 3 highlights the

avoidance of heat to prevent hydrolysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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